Cas no 73401-65-7 (N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine)

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine is a protected dipeptide derivative featuring a tert-butoxycarbonyl (Boc) group on the N-terminus of L-leucine. This compound is commonly utilized in peptide synthesis, where the Boc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild acidic conditions. The presence of two hydrophobic L-leucine residues enhances its utility in studying protein folding and interactions. Its high purity and stability make it suitable for research applications in biochemistry and pharmaceutical development. The Boc protection ensures compatibility with solid-phase peptide synthesis (SPPS) protocols, facilitating efficient incorporation into longer peptide sequences.
N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine structure
73401-65-7 structure
Product Name:N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine
CAS No:73401-65-7
MF:C17H32N2O5
MW:344.446385383606
MDL:MFCD00237559
CID:552217
PubChem ID:7019882
Update Time:2025-05-28

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine Chemical and Physical Properties

Names and Identifiers

    • L-Leucine,N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-
    • BOC-LEU-()-LEU-OH
    • Boc-Leu-Leu-OH
    • N-{[(2-Methyl-2-propanyl)oxy]carbonyl}-L-leucyl-L-leucine
    • N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine
    • MFCD00237559
    • L-Leucine, N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-
    • (S)-2-((S)-2-(tert-butoxycarbonylamino)-4-methylpentanamido)-4-methylpentanoic acid
    • DTXSID40427191
    • (2S)-2-[(2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanamido]-4-methylpentanoic acid
    • AKOS015913893
    • PBTNVAYSJPRTLQ-STQMWFEESA-N
    • 73401-65-7
    • AS-69495
    • SCHEMBL7392267
    • CS-0007593
    • HY-78008
    • (S)-2-((S)-2-((tert-Butoxycarbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid
    • (2S)-4-methyl-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]pentanoic acid
    • Leucine, N-(N-carboxy-L-leucyl)-, N-tert-butyl methyl ester, L-
    • DA-71643
    • (2S)-2-[(2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-METHYLPENTANAMIDO]-4-METHYLPENTANOIC ACID
    • MDL: MFCD00237559
    • Inchi: 1S/C17H32N2O5/c1-10(2)8-12(19-16(23)24-17(5,6)7)14(20)18-13(15(21)22)9-11(3)4/h10-13H,8-9H2,1-7H3,(H,18,20)(H,19,23)(H,21,22)/t12-,13-/m0/s1
    • InChI Key: PBTNVAYSJPRTLQ-STQMWFEESA-N
    • SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CC(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 344.23112213g/mol
  • Monoisotopic Mass: 344.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 105Ų

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine Security Information

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine Pricemore >>

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